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For Researchers, Scientists, and Drug Development Professionals

Introduction
CH6953755 is a potent and selective inhibitor of YES1 kinase, a member of the SRC family of

non-receptor tyrosine kinases.[1][2] This document provides an in-depth technical guide on the

utilization of CH6953755 as a tool for investigating SRC family kinase signaling, with a

particular focus on YES1. It includes a summary of its in vitro and in vivo activity, detailed

experimental protocols, and visualizations of the relevant signaling pathways and experimental

workflows.
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Parameter Value Reference

Target
YES1 Kinase (a member of the

SRC family)
[1]

IC50 1.8 nM [2]

Mechanism of Action

Prevents the

autophosphorylation of YES1

at Tyr426, thereby inhibiting its

enzymatic activity.

[2]

Cellular Activity
Inhibits the growth of YES1-

amplified cancer cell lines.
[2]

In Vivo Activity

Demonstrates selective

antitumor activity in xenograft

models of YES1-amplified

cancers.

[2]

Signaling Pathway
CH6953755 primarily exerts its effects by inhibiting the YES1 kinase, which is a key regulator

of the Hippo signaling pathway effector, Yes-associated protein 1 (YAP1). Inhibition of YES1

leads to a reduction in YAP1 activity, which in turn suppresses the transcription of genes

involved in cell proliferation and survival.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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